Cas no 41165-06-4 (7-methoxy-1-[(e)-2-phenylethenyl]-9h-pyrido[3,4-b]indole;hydrochloride)

7-methoxy-1-[(e)-2-phenylethenyl]-9h-pyrido[3,4-b]indole;hydrochloride structure
41165-06-4 structure
Product Name:7-methoxy-1-[(e)-2-phenylethenyl]-9h-pyrido[3,4-b]indole;hydrochloride
CAS No:41165-06-4
MF:C20H17ClN2O
MW:336.814783811569
CID:926660
PubChem ID:54606219
Update Time:2025-04-19

7-methoxy-1-[(e)-2-phenylethenyl]-9h-pyrido[3,4-b]indole;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 7-methoxy-1-[(e)-2-phenylethenyl]-9h-pyrido[3,4-b]indole;hydrochloride
    • CHEMBL1995850
    • 7-Methoxy-1-[(E)-2-phenylethenyl]-9H-beta-carboline--hydrogen chloride (1/1)
    • NSC-94265
    • NSC94265
    • 41165-06-4
    • DTXSID10714242
    • Inchi: 1S/C20H16N2O.ClH/c1-23-15-8-9-16-17-11-12-21-18(20(17)22-19(16)13-15)10-7-14-5-3-2-4-6-14;/h2-13,22H,1H3;1H/b10-7+;
    • InChI Key: FVIOLEPSRVIOFI-HCUGZAAXSA-N
    • SMILES: Cl.O(C)C1C=CC2=C(C=1)NC1C(/C=C/C3C=CC=CC=3)=NC=CC2=1

Computed Properties

  • Exact Mass: 336.103
  • Monoisotopic Mass: 336.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 418
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.9A^2

Experimental Properties

  • Density: 1.27
  • Boiling Point: 533.3°C at 760 mmHg
  • Flash Point: 170.7°C
  • Refractive Index: 1.773
  • PSA: 37.91000
  • LogP: 5.69710
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